N'-(4-oxo-3-phenyl-1,3-thiazolan-2-yliden)-2,5-diphenyl-1,3-thiazole-4-carbohydrazide

• IUPAC Name: N-[(E)-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-2,5-diphenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C25H18N4O2S2/c30-20-16-32-25(29(20)19-14-8-3-9-15-19)28-27-23(31)21-22(17-10-4-1-5-11-17)33-24(26-21)18-12-6-2-7-13-18/h1-15H,16H2,(H,27,31)/b28-25+
• InChI Key: IZXGDYVDVIZEQB-AZPGRJICSA-N
• Canonical SMILES: C1C(=O)N(C(=NNC(=O)C2=C(SC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)S1)C5=CC=CC=C5
• Isomeric SMILES: C1C(=O)N(/C(=N\NC(=O)C2=C(SC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)/S1)C5=CC=CC=C5
• Molecular Formula: C25H18N4O2S2
• Molecular Weight: 470.6 g/mol

Description

N'-(4-oxo-3-phenyl-1,3-thiazolan-2-yliden)-2,5-diphenyl-1,3-thiazole-4-carbohydrazide is a useful research compound. Its molecular formula is C25H18N4O2S2 and its molecular weight is 470.57. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study on thiazoline-tetralin derivatives demonstrated significant anticancer potency on various cell lines, including human breast adenocarcinoma (MCF-7), human lung carcinoma (A549), and mouse embryoblast (NIH/3T3) cells. The compounds showed high antitumor efficiency and apoptosis induction, particularly against MCF-7 and A549 cell lines, highlighting the potential of these compounds in cancer therapy (Turan-Zitouni et al., 2018).

Antimicrobial Activity

Research on new pyrazole integrated 1,3,4-oxadiazoles revealed potent antimicrobial activity against various bacterial and fungal strains. The study identified several compounds with effective antimicrobial properties, suggesting their use as novel antimicrobial agents (Ningaiah et al., 2014).

Antioxidant Activity

Another study on 2-oxo-6-phenyl-2-yl-4-(2′-phenyl-5′-substituted 1H-indol-3′-yl)-1,2-dihydro pyridin-3-carbonitriles and their derivatives explored their antioxidant activities. The research highlighted the synthesis of compounds with significant antioxidant properties, indicating their potential therapeutic applications in oxidative stress-related diseases (Saundane & Manjunatha, 2016).

Docking Studies and Molecular Simulations

Vibrational spectroscopic investigations and molecular docking studies on related compounds demonstrated their potential as inhibitors of specific targets, such as CDK2s, indicating their relevance in the development of new therapeutic agents (Pillai et al., 2017).